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Compound of Interest

(S)-(+)-2-Chlorophenylglycine
Compound Name:
methyl ester

Cat. No.: B125892

Core Molecular Data

(S)-(+)-2-Chlorophenylglycine methyl ester is a chiral compound utilized as an intermediate
in the synthesis of various pharmaceuticals. A clear understanding of its molecular weight and
formula is essential for stoichiometric calculations in synthetic procedures and for the
characterization of resulting products.

The key molecular information for the base compound is summarized in the table below. It is
important to distinguish the base ester from its common salt forms, such as the tartrate salt,
which will have different molecular formulas and weights.

Property Value Citations
Molecular Formula CoH10CINO2 [1112]
Molecular Weight 199.63 g/mol [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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